
Application Notes & Protocols for CO2 Capture
Using Choline bis(trifluoromethylsulfonyl)imide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
Choline

bis(trifluoromethylsulfonyl)imde

Cat. No.: B1440963 Get Quote

Abstract
Ionic liquids (ILs) have emerged as a promising class of solvents for post-combustion CO2

capture, offering advantages such as negligible vapor pressure, high thermal stability, and

tunable physicochemical properties.[1][2] This document provides a comprehensive guide for

researchers on the use of a specific ionic liquid, Choline bis(trifluoromethylsulfonyl)imide ([Cho]

[NTf2]), in CO2 capture experiments. We detail the mechanism of CO2 absorption, key

physicochemical properties, a step-by-step protocol for gravimetric CO2 solubility

measurements, and procedures for solvent regeneration. This guide is intended to provide both

the foundational knowledge and the practical steps necessary for accurate and reproducible

experimental work in this field.

Introduction to Choline
bis(trifluoromethylsulfonyl)imide
Choline bis(trifluoromethylsulfonyl)imide, often abbreviated as [Cho][NTf2], is a third-generation

ionic liquid composed of a biocompatible choline cation and a hydrophobic, highly stable

bis(trifluoromethylsulfonyl)imide anion. The choline cation, derived from a natural B-complex

vitamin, imparts a degree of biodegradability and reduced toxicity compared to more common

imidazolium or pyridinium-based ILs.[3] The [NTf2] anion is well-known for contributing to the

IL's hydrophobicity, low viscosity, and high thermal stability.[4][5]
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Unlike amine-functionalized ILs that capture CO2 via chemical reactions (chemisorption), [Cho]

[NTf2] primarily absorbs CO2 through a physical mechanism (physisorption).[1][6] This process

relies on intermolecular forces, such as van der Waals interactions, between the CO2

molecules and the ions of the liquid.[1][7] While this typically results in lower absorption

capacity at low pressures compared to chemical solvents, the energy required for regeneration

is significantly lower, making it an attractive option for swing-based capture cycles.[1][8]

Physicochemical Properties
A thorough understanding of the IL's physical properties is critical for designing experiments

and interpreting results. The high viscosity of many ILs, for instance, can lead to slow CO2

diffusion and longer equilibration times.[8]

Property Value Source

Molecular Formula C7H14F6N2O5S2 [9]

Molecular Weight 384.3 g/mol [10]

Appearance Colorless to pale yellow liquid General Observation

Thermal Stability (T_onset) > 230 °C [3]

Key Feature
Hydrophobic, Air- and Water-

Stable
[5]

Note: Viscosity and density are temperature-dependent. Researchers should measure these

properties at their specific experimental conditions or consult literature for precise values.

Mechanism of CO2 Capture
The absorption of CO2 in [Cho][NTf2] is a process of physical dissolution. The CO2 molecule,

being a Lewis acid, interacts with the electron-rich and electron-poor sites of the ionic liquid's

cation and anion. The primary mechanism is governed by van der Waals forces.[1][7]

Computational studies suggest that the anion plays a dominant role in the physical absorption

of CO2 in fluorinated ILs.[1][11] The fluorine atoms on the [NTf2] anion create favorable

interaction sites for the quadrupolar CO2 molecule. The process is reversible, and the
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absorbed CO2 can be released by reducing the partial pressure or increasing the temperature,

which disrupts these weak intermolecular forces.
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Caption: Mechanism of CO2 physisorption in [Cho][NTf2].

Experimental Protocol: Gravimetric CO2 Absorption
The gravimetric method is highly suitable for measuring gas solubility in non-volatile ILs.[12] It

involves monitoring the mass change of the IL sample as it absorbs CO2 under controlled

temperature and pressure.

Materials and Equipment
Choline bis(trifluoromethylsulfonyl)imide (>99% purity)
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High-purity CO2 gas (>99.99%)

High-purity Helium or Nitrogen gas (for buoyancy correction)

Gravimetric microbalance (e.g., magnetic suspension balance) capable of high-pressure and

temperature control.

Vacuum pump

Thermostatic bath for temperature control

Pressure transducer

Pre-Experimental Preparation
IL Degassing (Crucial Step): Place a precise amount of [Cho][NTf2] (typically 100-300 mg)

into the sample basket of the microbalance.

Heat the sample to a moderate temperature (e.g., 80-100 °C) under high vacuum (< 0.1

mbar) for at least 12-24 hours. This removes volatile impurities like water, which can

significantly affect CO2 solubility measurements.

Continue degassing until the sample mass is stable, indicating that all volatile impurities

have been removed.[12]

Cool the sample to the desired experimental temperature and record the final, degassed

mass (m_IL).

Experimental Workflow
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Start

1. IL Degassing
(Heat under Vacuum)

2. Buoyancy Correction
(Measure mass in He/N2 at T, P)

3. CO2 Absorption
(Introduce CO2 at T, P)

4. Monitor Mass
(Wait for equilibrium: dm/dt ≈ 0)

5. Record Data
(Final Mass, T, P)

6. Repeat
(For next pressure step)

Increase Pressure

End

Experiment Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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